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Cat. No.: B13248620

Get Quote

Executive Summary
2-Chloro-6-ethylthieno[2,3-d]pyrimidine (CAS: 1225634-75-2) is a fused bicyclic

heteroaromatic scaffold belonging to the thienopyrimidine class.[1][2] Structurally bioisosteric to

quinazolines and purines (such as adenine), this pharmacophore is extensively utilized in drug

discovery to target ATP-binding pockets of kinases (e.g., EGFR, PI3K, FLT3) and G-protein-

coupled receptors (GPCRs).[3]

While the 4-chloro and 2,4-dichloro derivatives are more ubiquitous as primary electrophiles,

the 2-chloro variant represents a specialized intermediate allowing for sequential

functionalization or the development of agents where the 4-position is unsubstituted or

sterically modified. This guide covers the physicochemical profile, synthetic pathways, and

reactivity logic required for its application in high-affinity ligand design.[3]

Chemical Identity & Physical Properties[3][4][5][6][7]
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Property Data

Chemical Name 2-Chloro-6-ethylthieno[2,3-d]pyrimidine

CAS Number 1225634-75-2

Molecular Formula C₈H₇ClN₂S

Molecular Weight 214.67 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water.[1]

Melting Point
93–98 °C (Typical for the class; specific

polymorphs vary)

Storage
2–8°C, under inert atmosphere

(Argon/Nitrogen); moisture sensitive.[3]

Synthetic Methodologies
The synthesis of 2-chloro-6-ethylthieno[2,3-d]pyrimidine hinges on the construction of the

thiophene ring via the Gewald Reaction, followed by pyrimidine annulation and chlorination.

Core Synthesis Pathway
The most robust route utilizes the Gewald reaction to form the aminothiophene precursor,

which is then cyclized.

Gewald Reaction: Condensation of butyraldehyde, ethyl cyanoacetate, and elemental sulfur

in the presence of a base (morpholine or diethylamine) yields Ethyl 2-amino-5-

ethylthiophene-3-carboxylate.[1]

Cyclization (Annulation):

Route A (2,4-Dione formation): Reaction with urea at elevated temperatures (160–180°C)

produces the 6-ethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione.[3]
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Route B (Mono-oxo formation): Reaction with formamide typically yields the 4-oxo

derivative (leaving C2 as -H), which is not the target. Therefore, Route A is preferred to

access the chlorinated positions.[3]

Chlorination: Treatment of the 2,4-dione with phosphorus oxychloride (POCl₃) yields 2,4-

dichloro-6-ethylthieno[2,3-d]pyrimidine.

Selective Reduction (To access 2-Chloro-4-H): The 4-chloro substituent is significantly more

reactive (electrophilic) than the 2-chloro group.[1] Selective reductive dechlorination (e.g.,

Zn/NH₄OH or catalytic hydrogenation with controlled equivalents) removes the C4-Cl,

yielding the target 2-Chloro-6-ethylthieno[2,3-d]pyrimidine.

Visualization of Synthesis (DOT)[3]
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Figure 1: Step-wise synthesis from raw materials to the 2-chloro target via the versatile 2,4-

dichloro intermediate.[3]

Reactivity Profile & Functionalization[1]
Understanding the electronic disparity between the C2 and C4 positions is crucial for designing

experiments. The thieno[2,3-d]pyrimidine ring system is electron-deficient, making it

susceptible to Nucleophilic Aromatic Substitution (S_NAr).[3]

Regioselectivity (C4 vs. C2)
In the 2,4-dichloro precursor:

C4 Position (Most Reactive): The C4 carbon is electronically similar to the 4-position of a

quinazoline or the 6-position of a purine.[1] It is highly electrophilic and reacts first with

nucleophiles (amines, thiols, alkoxides) at mild temperatures (0–25°C).[3]
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C2 Position (Less Reactive): The C2 carbon is less electrophilic.[3] Displacement of the

chlorine at C2 typically requires elevated temperatures (>80°C), stronger nucleophiles, or

acid catalysis.[3]

Functionalizing the 2-Chloro-6-ethyl Scaffold
If starting with 2-Chloro-6-ethylthieno[2,3-d]pyrimidine (where C4 is -H):

C2 Displacement: The C2-Cl can be displaced by primary and secondary amines to generate

2-amino derivatives.[1] This is often used to introduce solubility-enhancing groups (e.g.,

piperazines, morpholines) or specific binding motifs.[3]

Suzuki-Miyaura Coupling: The C2-Cl bond is viable for Palladium-catalyzed cross-coupling

with aryl boronic acids, allowing the installation of biaryl systems common in kinase

inhibitors.[1]
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Figure 2: Divergent reactivity pathways.[1][3] Route B leads to the specific 2-chloro-4-H target

requested.[1]

Medicinal Chemistry Applications
The 2-chloro-6-ethylthieno[2,3-d]pyrimidine scaffold is a privileged structure in oncology and

immunology.[1]

Kinase Inhibition Mechanisms[1]
Bioisosterism: The scaffold mimics the adenine ring of ATP.[1] The nitrogen atoms at N1 and

N3 accept hydrogen bonds from the kinase hinge region (e.g., Met790 in EGFR).[3]

6-Ethyl Group: This substituent projects into the hydrophobic pocket (Gatekeeper region or

solvent-exposed front pocket depending on binding mode), improving lipophilicity and

cellular permeability compared to the methyl analog.

Target Specificity:

EGFR (Epidermal Growth Factor Receptor): Derivatives are potent inhibitors of EGFR

T790M mutants.[3][4]

FLT3 (FMS-like Tyrosine Kinase 3): Used in Acute Myeloid Leukemia (AML) research.[3]

PI3K (Phosphoinositide 3-kinase): The thienopyrimidine core is a classic PI3K

pharmacophore.[1]

Experimental Protocols (Self-Validating)
Protocol: S_NAr Displacement of C2-Chlorine

Objective: Functionalization of 2-chloro-6-ethylthieno[2,3-d]pyrimidine with morpholine.

Reagents: Scaffold (1.0 eq), Morpholine (3.0 eq), DIPEA (2.0 eq), n-Butanol or Dioxane.[3]

Procedure:

Dissolve the chloro-scaffold in n-Butanol (0.1 M concentration).
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Add DIPEA and Morpholine.[1]

Reflux (110–120°C) for 4–12 hours. Note: C2 displacement is slow; monitor by LC-MS.

Validation: Reaction is complete when the starting material (M+H = 215) disappears and

Product (M+H = 266) is observed.

Workup: Evaporate solvent, wash with water, extract with EtOAc.[3]

Safety & Handling
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[3]

Handling: Use in a chemical fume hood.[1] Wear nitrile gloves and safety goggles.[1]

Stability: The C-Cl bond is susceptible to hydrolysis under strong basic conditions at high

temperatures.[1] Store away from oxidizing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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